3-Methyl-4-nitrobenzoic acid
3-Methyl-4-nitrobenzoic acid
3-methyl-4-nitrobenzoic acid appears as needles or off white powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
3113-71-1
VCID:
VC20888556
InChI:
InChI=1S/C8H7NO4/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H,10,11)
SMILES:
CC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C8H7NO4
Molecular Weight:
181.15 g/mol
3-Methyl-4-nitrobenzoic acid
CAS No.: 3113-71-1
Cat. No.: VC20888556
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methyl-4-nitrobenzoic acid appears as needles or off white powder. (NTP, 1992) |
|---|---|
| CAS No. | 3113-71-1 |
| Molecular Formula | C8H7NO4 |
| Molecular Weight | 181.15 g/mol |
| IUPAC Name | 3-methyl-4-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H7NO4/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H,10,11) |
| Standard InChI Key | XDTTUTIFWDAMIX-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-] |
| Melting Point | 421 to 424 °F (NTP, 1992) |
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